1-Bromo-2-chloro-3-methoxy-5-nitrobenzene
Overview
Description
“1-Bromo-2-chloro-3-methoxy-5-nitrobenzene” is a complex organic compound. It is a derivative of benzene, which is a cyclic hydrocarbon with a continuous pi bond . The compound has a bromo, chloro, methoxy, and nitro substituents attached to the benzene ring .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including nitration, bromination, and chlorination . The nitro group could be introduced through a nitration reaction . The bromo and chloro substituents could be introduced through electrophilic aromatic substitution reactions . The methoxy group could be introduced through a Williamson ether synthesis or a similar method .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzene ring with the various substituents attached. The positions of these substituents on the benzene ring would be determined by the rules of IUPAC nomenclature . The molecular formula of a similar compound, “1-Bromo-3-methoxy-5-nitrobenzene”, is C7H6BrNO3 .Chemical Reactions Analysis
This compound, like other benzene derivatives, can undergo a variety of chemical reactions. For instance, it can participate in electrophilic aromatic substitution reactions . It could also undergo palladium-mediated Ullmann cross-coupling reactions with a range of β-halo-enals, -enones, or -esters to afford the corresponding β-aryl derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the nitro group could contribute to a high dipole moment . The compound’s solubility, boiling point, and other properties could be influenced by the nature and position of the substituents .Mechanism of Action
The mechanism of action for the reactions this compound can undergo would depend on the specific reaction. For example, in an electrophilic aromatic substitution reaction, the electrophile would form a sigma bond with the benzene ring, generating a positively charged intermediate. This would then lose a proton to yield a substituted benzene ring .
Safety and Hazards
Future Directions
The future directions for research on this compound could involve exploring its potential applications in various fields, such as organic synthesis or materials science. Its reactivity and the types of reactions it can undergo suggest that it could be a useful building block in the synthesis of more complex molecules .
properties
IUPAC Name |
1-bromo-2-chloro-3-methoxy-5-nitrobenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrClNO3/c1-13-6-3-4(10(11)12)2-5(8)7(6)9/h2-3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLEYFYAFKHSBEB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)[N+](=O)[O-])Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001270745 | |
Record name | 1-Bromo-2-chloro-3-methoxy-5-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001270745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.47 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1160574-48-0 | |
Record name | 1-Bromo-2-chloro-3-methoxy-5-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1160574-48-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Bromo-2-chloro-3-methoxy-5-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001270745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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